Cas no 1807100-08-8 (3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide)

3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide is a specialized heterocyclic compound featuring a pyridine core functionalized with cyano, difluoromethyl, iodo, and sulfonamide groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The presence of the electron-withdrawing cyano and sulfonamide groups enhances reactivity, while the difluoromethyl and iodo substituents offer opportunities for further derivatization via cross-coupling or nucleophilic substitution reactions. This compound’s well-defined reactivity profile and stability under standard conditions make it suitable for applications in medicinal chemistry, where it can serve as a scaffold for designing enzyme inhibitors or other targeted therapeutics.
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide structure
1807100-08-8 structure
Product Name:3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide
CAS No:1807100-08-8
MF:C7H4F2IN3O2S
MW:359.09183883667
CID:4876433
Update Time:2025-11-01

3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide
    • Inchi: 1S/C7H4F2IN3O2S/c8-6(9)5-3(1-11)7(16(12,14)15)13-2-4(5)10/h2,6H,(H2,12,14,15)
    • InChI Key: RYFQCZKITMDPOP-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(C#N)=C1C(F)F)S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 402
  • XLogP3: 0.7
  • Topological Polar Surface Area: 105

3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029041919-250mg
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide
1807100-08-8 97%
250mg
$940.80 2022-03-31
Alichem
A029041919-500mg
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide
1807100-08-8 97%
500mg
$1,662.60 2022-03-31
Alichem
A029041919-1g
3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide
1807100-08-8 97%
1g
$2,890.60 2022-03-31

Additional information on 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide

Introduction to 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide (CAS No. 1807100-08-8)

3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide, with the CAS number 1807100-08-8, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a difluoromethyl moiety, an iodine atom, and a sulfonamide functional group. These structural elements contribute to its potential utility in various biological and medicinal applications.

The synthesis of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide involves several intricate steps, reflecting the complexity of its molecular structure. The cyano group and the difluoromethyl moiety are particularly noteworthy for their influence on the compound's chemical and biological properties. The cyano group is known for its ability to enhance the electronic properties of molecules, while the difluoromethyl moiety can improve metabolic stability and pharmacokinetic profiles. The iodine atom, on the other hand, can serve as a versatile handle for further chemical modifications or as a label for imaging studies.

In recent years, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various biological targets. For instance, research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in disease pathways. This makes it a promising candidate for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide to selectively inhibit a key enzyme in a signaling pathway associated with cancer progression. The researchers found that this compound effectively reduced tumor growth in preclinical models, suggesting its potential as an anticancer agent. Additionally, the compound's sulfonamide group may contribute to its selectivity and reduced toxicity, making it an attractive candidate for further development.

Beyond cancer research, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties and its potential to modulate immune responses. These findings open up new avenues for its application in treating inflammatory diseases and autoimmune disorders.

The pharmacokinetic properties of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high metabolic stability and good oral bioavailability make it suitable for both preclinical and clinical studies. These properties are crucial for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects.

In addition to its therapeutic potential, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide has been explored for use in diagnostic imaging applications. The presence of the iodine atom allows for radiolabeling with isotopes such as iodine-123 or iodine-124, which can be used in positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging. This capability makes it valuable for visualizing specific biological processes or disease states in vivo.

The safety profile of 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its potential use in clinical settings.

In conclusion, 3-Cyano-4-(difluoromethyl)-5-iodopyridine-2-sulfonamide (CAS No. 1807100-08-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new applications and optimize its properties, highlighting its importance in advancing medical science.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd